Cas no 154591-12-5 (5-Bromo-1,3-dimethyl-2-[(octan-2-yl)oxy]benzene)

• Product Name: 5-Bromo-1,3-dimethyl-2-[(octan-2-yl)oxy]benzene
• CAS No: 154591-12-5
• MF: C₁₆H₂₅BrO
• MW: 313.273104429245
• CID: 2779336
• PubChem ID: 58625344
• Update Time: 2025-04-21

5-Bromo-1,3-dimethyl-2-[(octan-2-yl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dimethyl-2-[(octan-2-yl)oxy]benzene
• 154591-12-5
• DTXSID90729551
• SCHEMBL13986750

• Inchi： 1S/C16H25BrO/c1-5-6-7-8-9-14(4)18-16-12(2)10-15(17)11-13(16)3/h10-11,14H,5-9H2,1-4H3
• InChI Key： LJOGYZFMNWCXMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)OC(C)CCCCCC

Computed Properties

• Exact Mass: 312.10888Da
• Monoisotopic Mass: 312.10888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2Ų